Cas no 137035-65-5 (L-arabino-Hex-5-enitol,2,6-anhydro-1,5-dideoxy-3-O-(phenylmethyl)-)

• Product Name: L-arabino-Hex-5-enitol,2,6-anhydro-1,5-dideoxy-3-O-(phenylmethyl)-
• CAS No: 137035-65-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 187426
• PubChem ID: 14054734
• Update Time: 2025-04-19

L-arabino-Hex-5-enitol,2,6-anhydro-1,5-dideoxy-3-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-arabino-Hex-5-enitol,2,6-anhydro-1,5-dideoxy-3-O-(phenylmethyl)-
• 2,6-anhydro-3-O-benzyl-1,5-dideoxy-L-arabino-hex-5-enitol
• 4-O-Benzyl-6-deoxy-L-galactal
• 137035-65-5
• (2S,3R,4S)-2-methyl-4-phenylmethoxy-3,4-dihydro-2H-pyran-3-ol
• 4-O-BENZYL-L-FUCAL,
• SCHEMBL15366445
• 4-O-BENZYL-L-FUCAL

• Inchi： 1S/C13H16O3/c1-10-13(14)12(7-8-15-10)16-9-11-5-3-2-4-6-11/h2-8,10,12-14H,9H2,1H3/t10-,12-,13+/m0/s1
• InChI Key： HDSJWJXPMACIGC-WCFLWFBJSA-N
• SMILES： O1C=C[C@@H]([C@@H]([C@@H]1C)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Melting Point: 72-77 °C(lit.)

L-arabino-Hex-5-enitol,2,6-anhydro-1,5-dideoxy-3-O-(phenylmethyl)- Security Information

• WGK Germany：3
• Safety Term：S24/25